Aluminium sulfate

• CAS No.: 10043-01-3
• Product Name: Aluminium sulfate
• Molecular Formula: Al2(SO4)3; Al2S3O12; Al2(SO4)3; Al2O12S3
• Molecular Weight: 342.2 g/mol
• IUPAC Name: bis(2,2-dioxo-1,3,2,4-dioxathialumetan-4-yl) sulfate
• Standard InChI: InChI=1S/2Al.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• Standard InChIKey: DIZPMCHEQGEION-UHFFFAOYSA-H
• Impurities: The iron-free grade: (<0.005% ferric oxide max) ... using pure alumina trihydrate in place of bauxite or clay.
• SMILES: O=S1(=O)O[Al](O1)OS(=O)(=O)O[Al]2OS(=O)(=O)O2
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[Al+3]
• Boiling Point: 214 °F at 760 mm Hg (USCG, 1999); 1600
• Colorform: White, lustrous crystals, pieces, granules, or powde
• Density: 2.71 at 68 °F 1.7 at 20°C (USCG, 1999); 1.29 to 1.34 at 59 °F (USCG, 1999); 1.61; 2.71 g/cm³
• Melting Point: 3.9 °F (USCG, 1999); 700; 770 °C (decomp, anhydrous) 86.5 °C (octadecahydrate); 770 °C (with decomposition)
• Physical Description: Anhydrous aluminum sulfate is a white crystalline solid. Aluminum sulfate is also obtained as an 18-hydrate Al2(SO4)3.18H2O. Both forms are soluble in water, noncombustible, and nontoxic. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in paper making, in firefighting foams, and in sewage treatment and water purification.; Aluminum sulfate, solution appears as a clear colorless aqueous solution. Noncombustible. Nontoxic. Density 10.9 lb / gal. Used in paper making, in firefighting foams, as a fireproofing agent, in sewage treatment and water purification.; DryPowder; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, WetSolid; Liquid; OtherSolid; WetSolid; White powder, shining plates or crystalline fragments; ODOURLESS WHITE HYGROSCOPIC LUSTROUS CRYSTALS OR POWDER.
• Description: Aluminum Sulfate Anhydrous is an aluminum salt with immune adjuvant activity. This agent adsorbs and precipitates protein antigens in solution; the resulting precipitate improves vaccine immunogenicity by facilitating the slow release of antigen from the vaccine depot formed at the site of inoculation.; Anhydrous aluminum sulfate is a white crystalline solid. Aluminum sulfate is also obtained as an 18-hydrate Al2(SO4)3.18H2O. Both forms are soluble in water, noncombustible, and nontoxic. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in paper making, in firefighting foams, and in sewage treatment and water purification.; Aluminum sulfate, solution appears as a clear colorless aqueous solution. Noncombustible. Nontoxic. Density 10.9 lb / gal. Used in paper making, in firefighting foams, as a fireproofing agent, in sewage treatment and water purification.
• Related CAS: 10043-67-1 (mono-potassium salt)
• Shelf Life: Stable in air.; Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/; Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/
• Solubility: 86.9 g/ 100 ml; Freely soluble in water, insoluble in ethanol; Soluble in 1 part water.; Soluble in water, insoluble in ethanol.; Solubility in water: good
• Synonyms: alum; alum, potassium; aluminium potassium sulfate 12-hydrate; aluminium potassium sulfate hydrate (1:1:2:12); aluminum hydrogen sulfate; aluminum potassium disulfate dodecahydrate; aluminum potassium sulfate; aluminum potassium sulfate dodecahydrate; aluminum sulfate; potassium alum; potassium aluminum sulfate
• Vapor Pressure: Esentially zero.
• PubChem Compound: 16694118
• Last Modified: Nov 11 2021